molecular formula C11H18N2 B8755728 3-Pyridinehexanamine CAS No. 88940-38-9

3-Pyridinehexanamine

Cat. No.: B8755728
CAS No.: 88940-38-9
M. Wt: 178.27 g/mol
InChI Key: AGJLDGNUWCWUAU-UHFFFAOYSA-N
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Description

3-Pyridinehexanamine is a useful research compound. Its molecular formula is C11H18N2 and its molecular weight is 178.27 g/mol. The purity is usually 95%.
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Properties

CAS No.

88940-38-9

Molecular Formula

C11H18N2

Molecular Weight

178.27 g/mol

IUPAC Name

6-pyridin-3-ylhexan-1-amine

InChI

InChI=1S/C11H18N2/c12-8-4-2-1-3-6-11-7-5-9-13-10-11/h5,7,9-10H,1-4,6,8,12H2

InChI Key

AGJLDGNUWCWUAU-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CN=C1)CCCCCCN

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A solution of 52.15 g of 3-pyridinehexanenitrile in 600 ml of methanol and 13 ml of triethylamine was hydrogenated over 13 g of Raney cobalt at an initial hydrogen pressure of 1000 psi and 100° C. The cooled mixture was filtered and concentrated. The residue was distilled to give 46.5 g (87%) of 3-pyridinehexanamine, bp 102°-107° C./0.2 mm. This material was purified through its phthalimide which was formed by reaction with 39.53 g of phthalic anhydride in 300 ml of glacial acetic acid at reflux overnight. The residue obtained after evaporation of the solvent was dissolved in 300 ml of ethyl acetate, washed with dilute sodium hydroxide and sodium bicarbonate, dried over potassium carbonate and concentrated. The residue was crystallized from ethyl acetate-hexane to give 62.87 g (77%) of 2-[6-(3-pyridinyl)hexyl]-1H-isoindole-1,3(2H)-dione, mp 89°-92° C. A solution of this material in 880 ml of ethanol and 33 ml of hydrazine hydrate was heated to reflux for 3 hours. The cooled mixture was filtered and concentrated. The residue was taken up in 500 ml of dichloromethane and was washed with 10% sodium hydroxide and dried over potassium carbonate. The residue obtained after concentration was distilled to give 31.6 g (60% based on starting nitrile) of 3-pyridinehexanamine, bp 140°-150° C./0.3 mm which gave a single peak on gas chromatography.
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Synthesis routes and methods II

Procedure details

To an ice-cold solution of 16.27 g of 3-pyridinehexanamide in 250 ml of dry tetrahydrofuran was added 300 ml of a 1M solution of borane in tetrahydrofuran. The mixture was heated to reflux over night, cooled, quenched with water, and made strongly acidic with 6N hydrochloric acid solution. The acidic solution was allowed to stand over night, made basic with sodium hydroxide solution, and was extracted with 3×150 ml of dichloromethane. The combined organic layers were dried over potassium carbonate, evaporated, and the residue was distilled to give 10.20 g (68%) of 3-pyridinehexanamine, bp 140°-150° C./0.2 mm.
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